Cas no 1805946-86-4 (2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805946-86-4
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847917
• Update Time: 2025-10-21

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)7-4(2-6(16)17)1-5(3-15-7)9(12,13)14/h1,3,8H,2H2,(H,16,17)
• InChI Key： OUHZFBTYHGQNSE-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=CC(C(F)(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805946-86-4)

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805946-86-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with acetic acid, offers versatility in synthetic chemistry, making it a valuable intermediate for developing bioactive molecules.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical in optimizing drug candidates. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1805946-86-4 applications" to explore its role in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies and antibiotic resistance solutions.

From an agrochemical perspective, 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid is investigated for its potential as a precursor in crop protection agents. The trifluoromethyl group is known to improve pesticidal activity, addressing the demand for sustainable pest control solutions. Queries like "pyridine acetic acid derivatives in agriculture" reflect this trend, underscoring the compound's relevance in modern farming practices.

Synthetic accessibility is another key advantage of this compound. Its preparation often involves multi-step reactions, including halogenation and carboxylation, which are well-documented in organic chemistry literature. Laboratories searching for "synthesis of CAS 1805946-86-4" or "difluoromethyl pyridine reactions" will find robust methodologies to replicate its production. Advanced techniques like microwave-assisted synthesis have further streamlined its fabrication, reducing reaction times and improving yields.

Environmental and regulatory considerations are also pivotal. While 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid is not classified as hazardous, its fluorinated nature warrants careful handling to minimize ecological impact. Topics such as "green chemistry for fluorinated compounds" and "biodegradability of pyridine derivatives" are frequently discussed, reflecting the industry's shift toward eco-friendly practices.

In summary, 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805946-86-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural features, synthetic versatility, and alignment with current research trends make it a subject of ongoing exploration. As the scientific community continues to innovate, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.